Cas no 6789-63-5 ( )
structure
Product Name:
CAS No:6789-63-5
MF:C5H3Cl4N3
MW:246.909416437149
CID:967615
PubChem ID:312618
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-(trichloromethyl)pyrimidin-4-amine
- DTXSID10310208
- NSC222741
- NSC-222741
- 6789-63-5
-
-
- Inchi： 1S/C5H3Cl4N3/c6-4-11-2(5(7,8)9)1-3(10)12-4/h1H,(H2,10,11,12)
- InChI Key： CWSHEOBASCZQQU-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(N)N=C(N=1)Cl)(Cl)Cl
Computed Properties
- Exact Mass: 244.90839
- Monoisotopic Mass: 244.908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.745
- Boiling Point: 414.9°C at 760 mmHg
- Flash Point: 204.7°C
- Refractive Index: 1.634
- PSA: 51.8
Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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